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CAS No.: 2375269-97-7
Cat. No.: B2411783
Get Quote
. J

CAS: 2375269-97-7 | Strategic Reagent for Orthogonal
Cross-Coupling[1]
Part 1: Executive Summary & Scientific Context

3-Chloro-4-iodoisoquinoline is a halogenated heterocyclic intermediate primarily utilized in
medicinal chemistry as a scaffold for "orthogonal functionalization.” Its value lies in the
differential reactivity of its two halogen substituents: the C4-iodine bond is significantly more
labile and reactive toward oxidative addition by palladium(0) catalysts than the C3-chlorine
bond. This allows researchers to sequentially install different functional groups—first at the C4
position (via Suzuki, Sonogashira, or Heck coupling) and subsequently at the C3 position.

However, this specific reactivity profile necessitates precise handling. The C4-1 bond is
photolabile (light-sensitive), and the basic nitrogen of the isoquinoline ring (pKa ~5.4) makes
the compound susceptible to salt formation with acidic impurities. This guide synthesizes safety
data (SDS) with practical laboratory protocols to ensure both researcher safety and compound
integrity.
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Part 2: Chemical Identity & Physical Properties

Verification of chemical identity is the first step in any safety protocol. Ensure your container

matches the following specifications.

Property

Specification

Notes for Researchers

Chemical Name

3-Chloro-4-iodoisoquinoline

CAS Number

2375269-97-7

Note: CAS may vary by

region/vendor; verify structure.

[1]

Molecular Formula

CoHsCIIN

Molecular Weight

289.50 g/mol

Physical State

Solid (Powder/Crystalline)

Typically off-white to pale

yellow.[1]
N DMSO, DMF, DCM, Sparingly soluble in
Solubility
Chloroform water/hexanes.[1]
CRITICAL: Store in amber
Stability Light Sensitive vials or foil-wrapped

containers.[1]

Part 3: Hazard Identification (SDS Core)

Based on GHS (Globally Harmonized System) classifications for halogenated isoquinolines.

Always consult the specific vendor SDS for batch-specific impurities.

GHS Classification[1]

 Signal Word:WARNING

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.

» Skin Corrosion/Irritation (Category 2): Causes skin irritation.

e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemeo.com/cid/61-313-6/Isoquinoline
https://www.chemeo.com/cid/61-313-6/Isoquinoline
https://www.chemeo.com/cid/61-313-6/Isoquinoline
https://www.chemeo.com/cid/61-313-6/Isoquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2411783?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

o Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.

Hazard Statements (H-Codes) & Precautionary
Statements (P-Codes)

Code

Statement

Actionable Protocol

H302

Harmful if swallowed

Do not eat/drink in the lab.[1]
Wash hands immediately after

doffing gloves.

H315

Causes skin irritation

PPE: Nitrile gloves (min
0.11mm thickness).[1] Double
glove if handling solutions >0.1
M.

H319

Causes serious eye irritation

PPE: Chemical safety goggles
(ANSI z87.1).[1] Face shield

required if working with >5g.

H335

May cause respiratory irritation

Engineering Control: All
weighing and transfer must
occur inside a certified fume
hood.[1]

P261

Avoid breathing dust/fume

Use a micro-spatula for
weighing to minimize dust

generation.[1]

P305+

IF IN EYES: Rinse cautiously

Locate the nearest eyewash
station before starting the

experiment.[1]

Part 4: Safe Handling & Storage Protocols
The "Self-Validating™ Handling Workflow

Trustworthiness in safety comes from reproducible workflows. Follow this decision tree to

minimize exposure.
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Start: Handling 3-Chloro-4-iodoisoquinoline

Check Physical State

ﬁowder?Niquid?

Solid / Powder Solution (DCM/DMSO)

PPE Validation:
- Nitrile Gloves
- Safety Goggles
- Lab Coat

Weighing Protocol: Transfer Protocol:
1. Use Anti-static Gun (if available) 1. Dissolve in hood
2. Weigh inside Fume Hood 2. Syringe transfer (Luer-lock)
3. Use Disposable Weighing Boat 3. Avoid open pouring

Disposal:

Halogenated Organic Waste Stream

Click to download full resolution via product page

Figure 1: Decision tree for safe handling based on physical state. Note the critical control point
at "PPE Validation" before any manipulation.

Storage Requirements

o Temperature: 2—8°C (Refrigerate).
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e Atmosphere: Store under inert gas (Argon or Nitrogen) if storing for >1 month to prevent
oxidative degradation of the C-I bond.

 Light:Strictly light-sensitive. Wrap container in aluminum foil or use amber glass. lodine
liberation (indicated by purple/brown discoloration) suggests decomposition.

Part 5: Strategic Application (The "Why")

Understanding the chemical behavior helps predict safety risks. The C4-lodine bond is the
"soft" electrophile, while the C3-Chlorine is the "hard" electrophile.

¢ Reactivity Implication: In a Suzuki-Miyaura coupling, the iodine will react first.

o Safety Implication: Because the C-I bond is weaker (bond dissociation energy ~65 kcal/mol
vs ~95 kcal/mol for C-Cl), it is more prone to homolytic cleavage by light or heat, generating
radical species. Avoid heating the neat solid >50°C.

C4-lodine Reacts @ RT-60°C _ Step 1: Pd(0) Oxidative Addition

Weakest Bond (High Reactivity) (Suzuki/Sonogashira)

3-Chloro-4-iodoisoquinoline Strong Bond

C3-Chlorine Reacts @ >100°C Step 2: Harsh Conditions
(Low Reactivity) (Buchwald/Suzuki)

Click to download full resolution via product page

Figure 2: Orthogonal reactivity map. The C4-lodine is the primary site of reactivity and
instability.

Part 6: Emergency Response
e In Case of Spill:
o Evacuate the immediate area if dust is airborne.

o Don full PPE (including N95/P100 respirator if outside a hood).
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o Cover spill with an inert absorbent (vermiculite or sand).
o Sweep into a bag marked "Hazardous Waste - Toxic Solids."

o Clean area with soap and water; do not use bleach (potential reaction with amines).

o First Aid:

o Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids.[2] Consult an
ophthalmologist.

o Skin Contact: Wash with soap and water.[2] If redness persists, seek medical attention.

o Ingestion: Rinse mouth. Do NOT induce vomiting. Call a Poison Control Center
immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Safety & Handling Guide: 3-Chloro-4-
iodoisoquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2411783/docs#technical-safety-handling-guide-3-
chloro-4-iodoisoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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